Cas no 1701868-13-4 (tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate
• CAS No: 1701868-13-4
• MF: C₁₃H₂₃BrF₃NO₃
• MW: 378.225834131241
• CID: 6306614
• PubChem ID: 114773880
• Update Time: 2025-10-20

tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate
• tert-butyl N-[3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl]-N-ethylcarbamate
• 1701868-13-4
• EN300-1135866

• Inchi： 1S/C13H23BrF3NO3/c1-6-18(10(19)21-11(2,3)4)8-12(5,7-14)20-9-13(15,16)17/h6-9H2,1-5H3
• InChI Key： OEOHNGYRFNAYFN-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OCC(F)(F)F

Computed Properties

• Exact Mass: 377.08134g/mol
• Monoisotopic Mass: 377.08134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate

Comprehensive Overview of tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate (CAS No. 1701868-13-4)

The compound tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate (CAS No. 1701868-13-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, bromo substitution, and trifluoroethoxy moiety, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel bioactive molecules.

One of the key reasons for the growing interest in CAS No. 1701868-13-4 is its role in the synthesis of N-ethylcarbamate derivatives. These derivatives are widely studied for their potential therapeutic properties, including enzyme inhibition and receptor modulation. The presence of the trifluoroethoxy group enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry. This aligns with current trends in drug development, where improving pharmacokinetic properties is a major focus.

From a synthetic chemistry perspective, the bromo substituent in tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate offers versatile reactivity for further functionalization. This makes the compound particularly valuable for cross-coupling reactions, which are fundamental to constructing complex molecular architectures. Recent advancements in transition metal-catalyzed reactions have further increased the utility of such brominated intermediates, addressing the pharmaceutical industry's need for efficient and scalable synthetic routes.

The tert-butyl protecting group in this compound deserves special mention. In peptide synthesis and other sensitive transformations, the tert-butyl group provides excellent stability under various reaction conditions while being readily removable when needed. This dual characteristic makes CAS No. 1701868-13-4 particularly useful in multi-step synthetic sequences, where protecting group strategy is crucial for successful outcomes.

Environmental considerations in chemical synthesis have brought attention to compounds like tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate. The incorporation of fluorine atoms, through the trifluoroethoxy group, often leads to improved biological activity with reduced environmental persistence compared to their non-fluorinated counterparts. This addresses the growing demand for greener chemistry approaches in industrial applications.

Analytical characterization of CAS No. 1701868-13-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct signals from the trifluoroethoxy protons and the tert-butyl group serve as valuable diagnostic markers for purity assessment. These analytical aspects are particularly important given the current emphasis on quality control in pharmaceutical manufacturing.

Storage and handling of tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate require standard laboratory precautions. While not classified as highly hazardous, its bromo substituent suggests the need for proper ventilation and personal protective equipment during manipulation. These safety considerations align with the broader industry focus on workplace safety and regulatory compliance.

The commercial availability of CAS No. 1701868-13-4 has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound in various quantities, catering to both small-scale laboratory use and larger industrial applications. The pricing and availability trends for such specialized intermediates are closely monitored by researchers in both academic and industrial settings.

Future research directions for tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate may explore its utility in asymmetric synthesis and catalysis. The combination of steric hindrance from the tert-butyl group and electronic effects from the trifluoroethoxy moiety could potentially be exploited for stereoselective transformations. Such applications would be particularly valuable in the synthesis of chiral pharmaceuticals.

In conclusion, CAS No. 1701868-13-4 represents an important building block in modern synthetic chemistry. Its structural features, including the N-ethylcarbamate framework, bromo substituent, and trifluoroethoxy group, offer multiple avenues for chemical modification. As research continues to uncover new applications for such specialized intermediates, compounds like tert-butyl N-3-bromo-2-methyl-2-(2,2,2-trifluoroethoxy)propyl-N-ethylcarbamate will likely remain at the forefront of innovation in pharmaceutical and agrochemical development.